Cas no 865203-79-8 (2-(4-Ethylpiperazin-1-yl)benzaldehyde)

• Product Name: 2-(4-Ethylpiperazin-1-yl)benzaldehyde
• CAS No: 865203-79-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 718770
• PubChem ID: 40428517
• Update Time: 2025-06-11

2-(4-Ethylpiperazin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylpiperazin-1-yl)benzaldehyde
• 2-(4-ethyl-1-piperazinyl)Benzaldehyde
• Benzaldehyde,2-(4-ethyl-1-piperazinyl)-
• 2-(2-METHOXY-4-(TRIFLUOROMETHYL)PHENYL)-4,4,6-TRIMETHYL-1,3,2-DIOXABORINANE
• 2-(4-ethyl-piperazin-1-yl)-benzaldehyde
• 2-(4-ethylpiperazinyl)benzaldehyde
• CS-0249344
• A841698
• EN300-43173
• SCHEMBL1738784
• J-505976
• HEXAHYDRO-2-BUTYL-1H-AZEPINE
• AKOS000260441
• DTXSID00654305
• 2-(4-Ethylpiperazin-1-yl)benzaldehyde, AldrichCPR
• ?2-(4-ETHYLPIPERAZIN-1-YL)BENZALDEHYDE
• 865203-79-8
• Z335439964
• FT-0644967
• DB-019449
• G22198

• Inchi： 1S/C13H18N2O/c1-2-14-7-9-15(10-8-14)13-6-4-3-5-12(13)11-16/h3-6,11H,2,7-10H2,1H3
• InChI Key： PCAHVXDDADHPLQ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N1CCN(CC)CC1

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.08
• Melting Point: Not available
• Boiling Point: 346.4°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.568
• PSA: 23.55000
• LogP: 1.64390
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-Ethylpiperazin-1-yl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-Ethylpiperazin-1-yl)benzaldehyde

Recent Advances in the Application of 2-(4-Ethylpiperazin-1-yl)benzaldehyde (CAS: 865203-79-8) in Chemical Biology and Pharmaceutical Research

2-(4-Ethylpiperazin-1-yl)benzaldehyde (CAS: 865203-79-8) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2-(4-Ethylpiperazin-1-yl)benzaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's unique structural features, including the ethylpiperazine moiety and benzaldehyde group, facilitate the formation of Schiff bases, which are crucial for the development of covalent inhibitors. Researchers successfully utilized this compound to generate a series of potent inhibitors of the MDM2-p53 interaction, a well-known target in anticancer drug discovery.

In the field of neurodegenerative diseases, recent work has explored the potential of 2-(4-Ethylpiperazin-1-yl)benzaldehyde derivatives as modulators of neurotransmitter systems. A 2024 study in ACS Chemical Neuroscience reported the synthesis and evaluation of novel dopamine receptor ligands derived from this compound. The researchers found that specific modifications to the benzaldehyde group resulted in compounds with high selectivity for D2-like receptors, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia.

The compound's role in medicinal chemistry extends to its use as a building block for the development of fluorescent probes. A recent publication in Chemical Communications (2024) described the design of a turn-on fluorescent sensor for detecting reactive oxygen species (ROS) in live cells, where 2-(4-Ethylpiperazin-1-yl)benzaldehyde served as the key structural component. The probe demonstrated excellent sensitivity and selectivity for hydroxyl radicals, making it a valuable tool for studying oxidative stress-related diseases.

From a synthetic chemistry perspective, advancements in the preparation of 2-(4-Ethylpiperazin-1-yl)benzaldehyde have been reported. A 2023 Organic Process Research & Development paper detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs catalytic C-N coupling reactions under mild conditions, addressing previous challenges associated with the compound's synthesis on an industrial scale.

Pharmacokinetic studies of derivatives containing the 2-(4-Ethylpiperazin-1-yl)benzaldehyde scaffold have revealed interesting properties. Research published in European Journal of Pharmaceutical Sciences (2023) demonstrated that compounds incorporating this moiety generally exhibit favorable blood-brain barrier penetration, making them particularly suitable for central nervous system targets. The ethylpiperazine group appears to contribute to both solubility and membrane permeability, while the benzaldehyde functionality allows for further structural diversification.

In conclusion, 2-(4-Ethylpiperazin-1-yl)benzaldehyde (CAS: 865203-79-8) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical biology tools, with recent studies uncovering new potential in targeted therapies and diagnostic agents. As synthetic methodologies advance and our understanding of its derivatives' biological activities deepens, this compound is likely to remain an important building block in medicinal chemistry for years to come.